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Compound of Interest

Compound Name: 1,1-Dipropoxypropane

CAS No.: 4744-11-0

Cat. No.: B106987

Get Quote

Executive Summary
1,1-Dipropoxypropane (CAS: 4744-11-0), also known as propionaldehyde dipropyl acetal, is a

critical process impurity often monitored in solvent recycling, flavor synthesis, and recently, in

the quality control of pharmaceutical-grade alcohols (e.g., hand sanitizers).[1]

As an acetal, this compound exhibits specific chemical instabilities—particularly acid sensitivity

and thermal lability—that complicate Gas Chromatography-Mass Spectrometry (GC-MS)

analysis. This guide provides a robust analytical framework, moving from method optimization

to a detailed mechanistic derivation of its mass spectral fragmentation pattern.

Part 1: Chemical Profile & Stability Considerations
Before establishing instrument parameters, the analyst must understand the analyte's behavior

to prevent on-column degradation.
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Property Value Analytical Implication

Formula Molecular Weight: 160.25 Da

Structure
Central carbon bonded to two

propoxy groups.

Boiling Point ~171 °C
Elutes mid-chromatogram on

standard non-polar columns.

Reactivity Acid-labile

Critical: Hydrolyzes back to

propanal and propanol in

acidic media or active injection

liners.

The "Inlet Hydrolysis" Risk
Expert Insight: A common error in acetal analysis is the appearance of "ghost peaks" for

propanal and propanol. This is often an artifact of the GC inlet rather than the sample itself.

Mechanism: Acidic sites on glass wool or active sites in the liner catalyze the reversion of the

acetal to its aldehyde/alcohol precursors at high temperatures (

).

Mitigation: Use deactivated liners (silanized) and maintain inlet temperatures as low as

feasible (e.g., 200–220 °C) to preserve integral stability.

Part 2: Optimized GC-MS Method Parameters
The following protocol is designed to minimize thermal stress while ensuring adequate

separation from common solvent matrices.

Chromatographic Conditions
Column: DB-624 or VF-624ms (6% Cyanopropyl-phenyl, 94% dimethylpolysiloxane).

Rationale: These phases are specifically engineered for volatile organic compounds

(VOCs) and provide superior resolution for oxygenates compared to standard 5% phenyl
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columns.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[2]

Inlet: Split Mode (Ratio 20:1 to 50:1 depending on concentration).

Temperature:220 °C (Restricted to prevent thermal degradation).

Liner: Ultra-Inert, deactivated split liner with wool.

Oven Program:

Hold 40 °C for 3 min (Focuses volatiles).

Ramp 10 °C/min to 120 °C.

Ramp 25 °C/min to 240 °C (Bake out).

Mass Spectrometer Settings (EI)
Source Temp: 230 °C.

Quad Temp: 150 °C.

Ionization: Electron Impact (70 eV).[3]

Scan Range: m/z 35 – 200.

Solvent Delay: Set to elute after the solvent peak (typically 2–3 mins) to protect the filament.

Part 3: Fragmentation Pattern & Mechanism
The mass spectrum of 1,1-dipropoxypropane is dominated by acetal-specific cleavage

pathways. Unlike simple ethers, acetals rarely show a strong molecular ion (

). The spectrum is characterized by the stabilization of the positive charge on the oxygen atom.

Primary Fragmentation Pathway ( -Cleavage)
The most diagnostic event is the loss of one alkoxy group.
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Ionization: An electron is removed from one of the oxygen lone pairs.

-Cleavage: The bond between the central carbon and one of the propoxy oxygens breaks.

Result: Loss of a propoxy radical (

, 59 Da) and formation of a resonance-stabilized oxonium ion.

m/z 101 is typically the Base Peak (100% relative abundance) or a major ion.

Secondary Fragmentation (McLafferty-type
Rearrangement)
The oxonium ion (m/z 101) undergoes further degradation, often eliminating an alkene from the

remaining propyl chain.

Precursor: Oxonium ion (

).

Elimination: Loss of Propene (

, 42 Da) via hydrogen transfer.

Result: Protonated Propanal ion.

Visualization of Fragmentation Pathways
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Figure 1: Mechanistic pathway for the electron impact fragmentation of 1,1-
dipropoxypropane.

Part 4: Diagnostic Ion Table
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When interpreting unknown spectra, use the following table to confirm the identity of 1,1-
dipropoxypropane.

m/z (Mass-to-
Charge)

Identity/Structure Origin
Relative
Abundance

160 Molecular Ion < 1% (Often invisible)

131
Loss of ethyl from

backbone
Low

101
Oxonium Ion

(Diagnostic)
100% (Base Peak)

59 Protonated Propanal High (40-80%)

43 Propyl cation
Moderate (Common

alkyl fragment)

Interpretation Note
The absence of m/z 160 does not rule out the compound. The presence of m/z 101 coupled

with m/z 59 is the "fingerprint" of this specific acetal. If m/z 160 is required for confirmation,

Chemical Ionization (CI) with Methane or Ammonia is recommended to generate

or

adducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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